2-{2-[2-(2-Chlorophenoxy)ethylthio]benzimidazolyl}acetic acid
2-{2-[2-(2-Chlorophenoxy)ethylthio]benzimidazolyl}acetic acid
Brand Name:
Vulcanchem
CAS No.:
942865-77-2
VCID:
VC0363527
InChI:
InChI=1S/C17H15ClN2O3S/c18-12-5-1-4-8-15(12)23-9-10-24-17-19-13-6-2-3-7-14(13)20(17)11-16(21)22/h1-8H,9-11H2,(H,21,22)
SMILES:
C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCCOC3=CC=CC=C3Cl
Molecular Formula:
C17H15ClN2O3S
Molecular Weight:
362.8g/mol
2-{2-[2-(2-Chlorophenoxy)ethylthio]benzimidazolyl}acetic acid
CAS No.: 942865-77-2
Main Products
VCID: VC0363527
Molecular Formula: C17H15ClN2O3S
Molecular Weight: 362.8g/mol
![2-{2-[2-(2-Chlorophenoxy)ethylthio]benzimidazolyl}acetic acid - 942865-77-2](/images/no_structure.jpg)
| CAS No. | 942865-77-2 |
|---|---|
| Product Name | 2-{2-[2-(2-Chlorophenoxy)ethylthio]benzimidazolyl}acetic acid |
| Molecular Formula | C17H15ClN2O3S |
| Molecular Weight | 362.8g/mol |
| IUPAC Name | 2-[2-[2-(2-chlorophenoxy)ethylsulfanyl]benzimidazol-1-yl]acetic acid |
| Standard InChI | InChI=1S/C17H15ClN2O3S/c18-12-5-1-4-8-15(12)23-9-10-24-17-19-13-6-2-3-7-14(13)20(17)11-16(21)22/h1-8H,9-11H2,(H,21,22) |
| Standard InChIKey | NQYWPEUUUFWWJX-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCCOC3=CC=CC=C3Cl |
| Canonical SMILES | C1=CC=C2C(=C1)N=C(N2CC(=O)O)SCCOC3=CC=CC=C3Cl |
| PubChem Compound | 17027931 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume